Cas no 172516-33-5 (Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate)
Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[cthiophene]-1-carboxylate is a sulfur-containing heterocyclic compound with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a tetrahydrobenzothiophene core functionalized with a butylthio group and an ethyl carboxylate moiety, offering versatility for further derivatization. The presence of the thioether and carbonyl groups enhances reactivity, making it suitable for nucleophilic or electrophilic transformations. This compound may serve as a precursor in the synthesis of bioactive molecules or materials with tailored properties. Its stability under standard conditions and well-defined reactivity profile make it a practical choice for research and industrial applications requiring precise molecular modifications.
172516-33-5 structure
Product Name:Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate
CAS No:172516-33-5
MF:C15H20O3S2
MW:312.44750213623
MDL:MFCD00085061
CID:134113
PubChem ID:2778745
Update Time:2025-10-29
Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c]thiophene-1-carboxylic acid, 3-(butylthio)-4,5,6,7-tetrahydro-4-oxo-,ethyl ester
- Ethyl 3-(butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-[c]thiophene-1-carboxylate
- ETHYL 3-(BUTYLTHIO)-4-OXO-4,5,6,7-TETRAHYDROBENZO[C]THIOPHENE-1-CARBOXYLATE
- ethyl 3-butylsulfanyl-4-oxo-6,7-dihydro-5H-2-benzothiophene-1-carboxylate
- ethyl 3-butylthio-4-oxo-5,6,7-trihydrobenzo[1,2-c]thiophenecarboxylate
- BUTTPARK 94\04-52
- Ethyl 3-(butylthio)-4-oxo-4,5,6,7-terahydrobenzo[c]thiophene-1-carboxylate
- ethyl 3-(butylsulfanyl)-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylate
- ETHYL 3-(1-N-BUTYLTHIO)-4-OXO-4,5,6,7-TETRAHYDROBENZO(C)THIOPHENE-1-CARBOXYLATE
- Ethyl3-(butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
- DTXSID20381106
- 172516-33-5
- Maybridge1_004690
- SCHEMBL6992549
- MFCD00085061
- Benzo[c]thiophene-1-carboxylic acid,3-(butylthio)-4,5,6,7-tetrahydro-4-oxo-,ethyl ester
- BDBM50048465
- AKOS015908755
- FT-0625991
- CHEMBL130545
- 3-Butylsulfanyl-4-oxo-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid ethyl ester
- HMS554N04
- A811426
- AS-9155
- CCG-240469
- CS-0448545
- DB-043904
- ethyl 3-(butylsulfanyl)-4-oxo-6,7-dihydro-5H-2-benzothiophene-1-carboxylate
- Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate
-
- MDL： MFCD00085061
- Inchi： 1S/C15H20O3S2/c1-3-5-9-19-15-12-10(7-6-8-11(12)16)13(20-15)14(17)18-4-2/h3-9H2,1-2H3
- InChI Key： HCROBYJGELKPTO-UHFFFAOYSA-N
- SMILES： S1C(=C2C(CCCC2=C1C(=O)OCC)=O)SCCCC
Computed Properties
- Exact Mass: 312.08500
- Monoisotopic Mass: 312.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 96.9Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 474.8°C at 760 mmHg
- Flash Point: 240.9°C
- Refractive Index: 1.571
- PSA: 96.91000
- LogP: 4.33600
Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510755-1g |
Ethyl3-(butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate |
172516-33-5 | 97% | 1g |
$77 | 2022-06-12 | |
| Chemenu | CM510755-5g |
Ethyl3-(butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate |
172516-33-5 | 97% | 5g |
$206 | 2022-06-12 | |
| Apollo Scientific | OR25278-1g |
Ethyl 3-(butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate |
172516-33-5 | 1g |
£45.00 | 2025-02-19 | ||
| Apollo Scientific | OR25278-5g |
Ethyl 3-(butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate |
172516-33-5 | 5g |
£102.00 | 2025-02-19 | ||
| Apollo Scientific | OR25278-10g |
Ethyl 3-(butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate |
172516-33-5 | 10g |
£179.00 | 2025-02-19 | ||
| TRC | E065195-500mg |
Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-[c]thiophene-1-carboxylate |
172516-33-5 | 500mg |
$ 160.00 | 2022-06-05 | ||
| TRC | E065195-1000mg |
Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-[c]thiophene-1-carboxylate |
172516-33-5 | 1g |
$ 265.00 | 2022-06-05 | ||
| Matrix Scientific | 083652-1g |
Ethyl 3-(butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-[c]thiophene-1-carboxylate, 97% |
172516-33-5 | 97% | 1g |
$74.00 | 2023-09-05 | |
| Matrix Scientific | 083652-10g |
Ethyl 3-(butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-[c]thiophene-1-carboxylate, 97% |
172516-33-5 | 97% | 10g |
$504.00 | 2023-09-05 | |
| abcr | AB145652-1 g |
Ethyl 3-(butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate; 95% |
172516-33-5 | 1g |
€65.50 | 2023-05-09 |
Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
172516-33-5 (Ethyl 3-(Butylthio)-4-oxo-4,5,6,7-tetrahydrobenzo-cthiophene-1-carboxylate) Related Products
- 172516-30-2(Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-4-oxo-3-(propylthio)-, ethyl ester)
- 172516-35-7(ethyl 3-(benzylthio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate)
- 172516-46-0(Ethyl 6,6-dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate)
- 172516-34-6(Ethyl 3-((2-ethoxy-2-oxoethyl)thio)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate)
- 168279-54-7(Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-3-(methylthio)-4-oxo-, ethyl ester)
- 172516-32-4(Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-4-oxo-3-(2-propen-1-ylthio)-, ethyl ester)
- 172516-36-8(Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-4-hydroxy-3-(methylthio)-, ethyl ester)
- 172516-45-9(Ethyl 3-(Benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzocthiophene-1-carboxylate)
- 172516-43-7(Benzo[c]thiophene-1-carboxylicacid, 3-(ethylthio)-4,5,6,7-tetrahydro-6,6-dimethyl-4-oxo-, ethyl ester)
- 172516-41-5(6,6-Dimethyl-3-methylsulfanyl-4-oxo-4,5,6,7-tetrahydro-benzocthiophene-1-carboxylic Acid)
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